Cas no 2228902-09-6 (tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate
• CAS No: 2228902-09-6
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 6012451
• PubChem ID: 165712471
• Update Time: 2025-06-12

tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate
• tert-butyl N-[4-(3-amino-2,2-difluoropropyl)-3-methoxyphenyl]carbamate
• EN300-1899062
• 2228902-09-6

• Inchi： 1S/C15H22F2N2O3/c1-14(2,3)22-13(20)19-11-6-5-10(12(7-11)21-4)8-15(16,17)9-18/h5-7H,8-9,18H2,1-4H3,(H,19,20)
• InChI Key： SXJASUUCQAICQZ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate

Research Brief on tert-Butyl N-4-(3-Amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate (CAS: 2228902-09-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate (CAS: 2228902-09-6) as a promising intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique difluoropropyl and methoxyphenylcarbamate moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeted therapies.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activity of this compound. The research demonstrated that tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate serves as a critical building block for the development of selective kinase inhibitors, owing to its ability to modulate protein-protein interactions. The study employed a combination of computational modeling and in vitro assays to validate its efficacy in inhibiting specific kinase pathways implicated in cancer progression.

Further investigations have revealed the compound's role in enhancing the pharmacokinetic properties of drug candidates. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its utility in improving metabolic stability and bioavailability when incorporated into prodrug designs. The difluoropropyl group, in particular, was shown to reduce susceptibility to enzymatic degradation, thereby extending the half-life of therapeutic molecules.

Ongoing clinical trials are evaluating derivatives of tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate for their potential in treating neurodegenerative diseases. Preliminary results suggest that these derivatives exhibit high blood-brain barrier permeability, making them viable candidates for targeting amyloid-beta aggregation in Alzheimer's disease. Researchers are optimistic about the compound's versatility and its ability to address unmet medical needs in CNS disorders.

In conclusion, tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-methoxyphenylcarbamate (CAS: 2228902-09-6) represents a pivotal advancement in medicinal chemistry. Its multifaceted applications—from kinase inhibition to CNS drug development—underscore its value as a scaffold for next-generation therapeutics. Future research will likely focus on optimizing its synthetic routes and expanding its therapeutic repertoire.